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Compound of Interest
Compound Name: Lithium iodide, beads, 99%

Cat. No.:

L  Get Quote

B15088823

This guide provides an in-depth overview of the chemical and physical properties of lithium
iodide (Lil), with a focus on its relevance to researchers, scientists, and professionals in drug
development.

Core Properties of Lithium lodide

Lithium iodide is an inorganic compound with the chemical formula Lil.[1] It is a white crystalline
solid that is soluble in water.[1] When exposed to air, it can turn yellow due to the oxidation of
the iodide ion to iodine.[1][2]

The fundamental properties of lithium iodide are summarized in the table below for quick
reference.

Property

Value

Chemical Formula

Lil[1][3]

Molecular Weight 133.85 g/mol [1][4]
Melting Point 469 °C[1]

Boiling Point 1171 °C[1]
Density 4.08 g/lcm?3[1]
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Experimental Protocol: Cleavage of Methyl Esters

In organic synthesis, lithium iodide is a key reagent for the cleavage of carbon-oxygen bonds,

particularly in the conversion of methyl esters to carboxylic acids.[1][2] This reaction is valuable

in the final steps of complex molecule synthesis where harsh conditions are not tolerated.

The following is a generalized protocol for the cleavage of a methyl ester using lithium iodide.

Materials:

Methyl ester substrate

Anhydrous lithium iodide (Lil)

Anhydrous solvent (e.g., pyridine, dimethylformamide)

Inert atmosphere (e.g., nitrogen or argon)

Reaction vessel with a reflux condenser

Magnetic stirrer and heating mantle

Standard workup reagents (e.g., hydrochloric acid, ethyl acetate, brine)

Purification apparatus (e.g., column chromatography)

Procedure:

Reaction Setup: The reaction vessel is dried and filled with an inert atmosphere. The methyl
ester substrate is dissolved in the anhydrous solvent.

Reagent Addition: An excess of anhydrous lithium iodide is added to the solution.

Reaction Conditions: The reaction mixture is heated to reflux and stirred for a period
determined by the specific substrate (typically monitored by thin-layer chromatography).

Workup: After the reaction is complete, the mixture is cooled to room temperature. The
solvent is removed under reduced pressure. The residue is then dissolved in ethyl acetate
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and washed with dilute hydrochloric acid and brine.

 Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and
concentrated. The crude product is then purified by column chromatography to yield the
desired carboxylic acid.

Visualized Workflow and Pathways

To better illustrate the logical flow of the experimental protocol described above, a diagram has
been generated using the DOT language. Additionally, a simplified diagram of a relevant
signaling pathway where an organic molecule, potentially synthesized using Lil, might be
investigated is also provided.
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Experimental workflow for the cleavage of a methyl ester using lithium iodide.
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A simplified signaling pathway initiated by a synthesized ligand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15088823#molecular-weight-and-formula-of-lithium-
iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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